Cas no 1805895-29-7 (3-Ethoxy-2-methoxyphenylhydrazine)
3-Ethoxy-2-methoxyphenylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxy-2-methoxyphenylhydrazine
-
- MDL: MFCD28848837
- Inchi: 1S/C9H14N2O2/c1-3-13-8-6-4-5-7(11-10)9(8)12-2/h4-6,11H,3,10H2,1-2H3
- InChI Key: LTNOVJRAXPOAAN-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=C(C=1OC)NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 144
- XLogP3: 1.5
- Topological Polar Surface Area: 56.5
3-Ethoxy-2-methoxyphenylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250000891-250mg |
3-Ethoxy-2-methoxyphenylhydrazine |
1805895-29-7 | 98% | 250mg |
673.20 USD | 2021-06-15 | |
| Alichem | A250000891-500mg |
3-Ethoxy-2-methoxyphenylhydrazine |
1805895-29-7 | 98% | 500mg |
1,048.60 USD | 2021-06-15 | |
| Alichem | A250000891-1g |
3-Ethoxy-2-methoxyphenylhydrazine |
1805895-29-7 | 98% | 1g |
1,735.55 USD | 2021-06-15 | |
| Enamine | EN300-2000128-1g |
(3-ethoxy-2-methoxyphenyl)hydrazine |
1805895-29-7 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-2000128-5g |
(3-ethoxy-2-methoxyphenyl)hydrazine |
1805895-29-7 | 5g |
$2858.0 | 2023-09-16 | ||
| Enamine | EN300-2000128-10g |
(3-ethoxy-2-methoxyphenyl)hydrazine |
1805895-29-7 | 10g |
$4236.0 | 2023-09-16 | ||
| Enamine | EN300-2000128-0.05g |
(3-ethoxy-2-methoxyphenyl)hydrazine |
1805895-29-7 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-2000128-0.1g |
(3-ethoxy-2-methoxyphenyl)hydrazine |
1805895-29-7 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-2000128-0.25g |
(3-ethoxy-2-methoxyphenyl)hydrazine |
1805895-29-7 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-2000128-0.5g |
(3-ethoxy-2-methoxyphenyl)hydrazine |
1805895-29-7 | 0.5g |
$946.0 | 2023-09-16 |
3-Ethoxy-2-methoxyphenylhydrazine Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 3-Ethoxy-2-methoxyphenylhydrazine
Introduction to 3-Ethoxy-2-methoxyphenylhydrazine (CAS No. 1805895-29-7)
3-Ethoxy-2-methoxyphenylhydrazine, with the CAS number 1805895-29-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethoxy and a methoxy group attached to a phenyl ring, along with a hydrazine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.
The molecular formula of 3-Ethoxy-2-methozyphenylhydrazine is C10H14N2O2, and its molecular weight is approximately 194.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 3-ethoxy-2-methoxybenzonitrile with hydrazine hydrate. This synthetic route ensures high purity and yield, making it suitable for both laboratory-scale and industrial-scale production.
In recent years, 3-Ethoxy-2-methoxyphenylhydrazine has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of novel bioactive compounds. For instance, researchers have explored its use in the development of new antitumor agents. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-Ethoxy-2-methoxyphenylhydrazine exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells.
Beyond its potential as an antitumor agent, 3-Ethoxy-2-methoxyphenylhydrazine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that certain derivatives of this compound were effective in reducing inflammation in animal models of arthritis. The mechanism behind this anti-inflammatory effect is thought to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2.
The pharmacokinetic properties of 3-Ethoxy-2-methozyphenylhydrazine have also been studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. Additionally, preliminary toxicological studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.
In the context of drug discovery, 3-Ethoxy-2-methozyphenylhydrazine serves as a valuable starting point for the design and synthesis of new lead compounds. Its structural flexibility allows for the introduction of various functional groups that can modulate its biological activity and improve its pharmacological properties. For instance, researchers have synthesized analogs with enhanced solubility or improved metabolic stability, which are essential for optimizing drug candidates.
The potential applications of 3-Ethoxy-2-methozyphenylhydrazine extend beyond medicinal chemistry. It has also been explored for use in materials science and analytical chemistry. In materials science, it has been used as a building block for the synthesis of functional polymers and coatings with unique properties. In analytical chemistry, it has been employed as a derivatizing agent for enhancing the detection sensitivity of certain analytes in chromatographic methods.
In conclusion, 3-Ethoxy-2-methozyphenylhydrazine (CAS No. 1805895-29-7) is a multifaceted compound with a wide range of potential applications in both pharmaceutical research and other scientific fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and derivatives of this compound will be discovered, further expanding its utility and impact.
1805895-29-7 (3-Ethoxy-2-methoxyphenylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)